Hierarchical self-assembly of discrete bis-[2]pseudorotaxane metallacycle with bis-pillar[5]arene via host–guest interactions and their redox-responsive behaviors†
RSC Advances Pub Date: 2021-01-04 DOI: 10.1039/D0RA09920A
Abstract
A discrete rhomboidal metallacycle R functionalized with bis-[2]pseudorotaxane of [Cu(phenanthroline)2]+ derivatives was successfully synthesized via coordination-driven self-assembly. Furthermore, the host–guest complexation of such a bis-[2]pseudorotaxane metallacycle with a bis-pillar[5]arene (bisP5) allowed for the formation of a new family of cross-linked supramolecular polymers R⊃(bisP5)2, which displayed interesting redox-responsive properties. By taking advantage of the substantial structural differences between the coordination geometries of [Cu(phenanthroline)2]+ and [Cu(phenanthroline)2]2+, the weight-average diffusion coefficients D of the supramolecular polymer were adjusted through changing the redox state of the Cu(I)/Cu(II) complexes.
![Graphical abstract: Hierarchical self-assembly of discrete bis-[2]pseudorotaxane metallacycle with bis-pillar[5]arene via host–guest interactions and their redox-responsive behaviors](http://scimg.chem960.com/usr/1/D0RA09920A.jpg)
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